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Introduction

Glyphosate, chemically known as N-(phosphonomethyl)glycine, is a broad-spectrum systemic
herbicide and crop desiccant.[1] It is an organophosphorus compound, specifically a
phosphonate.[1] First introduced for agricultural use in 1974 by Monsanto under the trade
name Roundup, it has become one of the most widely used herbicides globally.[1] Its efficacy
stems from its ability to inhibit a key enzyme in the shikimate pathway, which is essential for the
synthesis of aromatic amino acids in plants and some microorganisms.[1][2][3] This pathway is
absent in animals, which is a primary reason for its relatively low direct toxicity to mammals.[1]

[4]115]

This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, mode of action, toxicological profile, and environmental fate of glyphosate. It also
includes a representative experimental protocol for evaluating its herbicidal efficacy.

Chemical Structure and Physicochemical Properties
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Glyphosate is an aminophosphonic acid and a derivative of the amino acid glycine.[1] The
molecule possesses both a phosphonic acid and a carboxylic acid moiety, as well as an amine
group.[1] This structure allows it to exist as a series of rapidly interchanging zwitterions
depending on the pH of the solution.[1][6] For commercial formulations, glyphosate is typically
converted into a salt, such as an isopropylamine or potassium salt, to improve its handling and
solubility.[1][7]

Chemical Identity

Identifier Value

IUPAC Name N-(Phosphonomethyl)glycine
Systematic IUPAC Name [(Phosphonomethyl)amino]acetic acid
CAS Number 1071-83-6 (free acid)

Molecular Formula CsHsNOsP

Molecular Weight 169.07 g/mol

hvsicochemical .

Property Value Reference
Melting Point 200 °C [8]

Water Solubility 11.6 g/L at 25°C 9]

Vapor Pressure Low; non-volatile [10]

pKa Values 2.0, 2.6, 5.6, 10.6 [1]

LogP (Octanol-Water Partition
N <-3.2 at 20°C [9]
Coefficient)

Mode of Action: Inhibition of the Shikimate Pathway

Glyphosate's herbicidal activity is due to its specific inhibition of the enzyme 5-
enolpyruvylshikimate-3-phosphate synthase (EPSPS).[1][2][3] This enzyme is a key component
of the shikimate pathway, which is responsible for the biosynthesis of the aromatic amino acids
phenylalanine, tyrosine, and tryptophan in plants, fungi, and bacteria.[1][2][3][4][5]
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The inhibition of EPSPS leads to an accumulation of shikimate in plant tissues, diverting
energy and resources from other essential processes.[1] Without the necessary aromatic
amino acids for protein synthesis and the production of other crucial secondary metabolites,
the plant's growth is halted, and it eventually dies over a period of several days.[1][3]
Glyphosate is absorbed through the foliage and translocated throughout the plant, making it
effective against actively growing plants.[1][9]
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Caption: Inhibition of the Shikimate Pathway by Glyphosate.

Experimental Protocols: Herbicide Efficacy Dose-
Response Study

To determine the efficacy of a herbicide like glyphosate, a dose-response study is a
fundamental experimental approach. The following protocol outlines a typical methodology for a
greenhouse-based study.

Objective

To determine the median lethal dose (LD50) of glyphosate on a target weed species.

Materials

o Target weed seedlings (e.g., Amaranthus retroflexus) at a consistent growth stage (e.g., 4-6
leaf stage).

e Pots filled with a standardized soil mix.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Glyphosate
https://en.wikipedia.org/wiki/Glyphosate
https://extension.umd.edu/resource/understanding-glyphosate-and-other-pesticides-fs-1193
https://en.wikipedia.org/wiki/Glyphosate
https://www.ingentaconnect.com/content/resinf/opm/2018/00000029/00000006/art00008;jsessionid=50jstfhf823qm.x-ic-live-03
https://www.benchchem.com/product/b15138981/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-chemical-structure-and-properties-of-glyphosate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Glyphosate formulation of known concentration.

Precision sprayer calibrated to deliver a consistent volume.

Greenhouse with controlled temperature, humidity, and photoperiod.

Deionized water for dilutions.

Appropriate personal protective equipment (PPE).

Methodology

Plant Propagation: Grow the target weed species from seed in pots under controlled
greenhouse conditions until they reach the desired growth stage.

Treatment Preparation: Prepare a series of glyphosate dilutions from the stock solution. A
logarithmic series of concentrations is typically used to span a range from no effect to
complete mortality (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x the recommended field application rate).
An untreated control (water only) is mandatory.

Experimental Design: Arrange the potted plants in a randomized complete block design to
minimize the effects of environmental gradients within the greenhouse. Each treatment level
should have a sufficient number of replicates (e.g., 4-6 pots per treatment).

Herbicide Application: Apply the prepared glyphosate solutions to the plants using a
calibrated sprayer to ensure uniform coverage.

Incubation: Return the treated plants to the greenhouse and maintain them under controlled
conditions for the duration of the experiment (typically 14-21 days).

Data Collection: Assess plant mortality and biomass at regular intervals. At the end of the
experiment, harvest the above-ground biomass for each plant, dry it in an oven, and record
the dry weight.

Data Analysis: Analyze the mortality or biomass reduction data using probit or log-logistic
regression to calculate the LD50 value, which is the dose of glyphosate required to kill 50%
of the test population.
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Caption: Workflow for a Herbicide Efficacy Dose-Response Study.

Toxicological Profile
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Glyphosate is considered to have low to very low acute toxicity in mammals.[1] The primary
route of exposure for the general population is through diet, although occupational exposure
can occur through inhalation and dermal contact.[3]

LD50 (mg/kg Toxicity

Species Route ) o Reference
body weight) Classification

Rat Oral > 4,320 - 5,000 Low [1][11][12]
Mouse Oral > 10,000 Low [1][11]
Goat Oral 3,530 Low [1][11]
Rabbit Dermal > 2,000 - 5,000 Low [1][11]

Note: Toxicity can vary depending on the specific salt formulation and the presence of
surfactants in the commercial product.[13]

Environmental Fate

The environmental persistence and mobility of glyphosate are influenced by soil type and
climate conditions.[1]

o Soil: Glyphosate strongly adsorbs to soil particles, which generally limits its mobility and
leaching into groundwater.[1][10][14] The primary route of dissipation from soil is through
microbial degradation, with a typical field half-life of around 47 days, though it can range
from two to 197 days.[1][15] The main degradation product is aminomethylphosphonic acid
(AMPA), which also strongly adsorbs to soil.[1][15]

o Water: If glyphosate reaches surface water, for instance through runoff after a heavy rainfall
event shortly after application, it is not readily broken down by water or sunlight.[1][15] It will
eventually adsorb to sediments where it undergoes microbial degradation similar to that in
soil.[15]

e Bioaccumulation: Due to its high water solubility, glyphosate does not bioaccumulate in
organisms.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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